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Compound of Interest

Compound Name: Pyridoxal isonicotinoyl hydrazone

Cat. No.: B1217419 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to

the safe handling, personal protective equipment (PPE), and disposal of Pyridoxal
isonicotinoyl hydrazone (PIH).

This document provides immediate, essential safety protocols and logistical information for the

handling of Pyridoxal isonicotinoyl hydrazone (CAS 737-86-0). Due to conflicting information

in available Safety Data Sheets (SDS), a conservative approach to personal protection is

strongly advised to ensure laboratory safety.

Hazard Identification and Precautionary Measures
Pyridoxal isonicotinoyl hydrazone is an iron-chelating agent with applications in biomedical

research. While some suppliers classify this compound as non-hazardous, other sources and

toxicological studies indicate potential health risks. One SDS classifies PIH as harmful if

swallowed, a skin and eye irritant, and a respiratory tract irritant[1]. A toxicological study

identified fatty liver degeneration in mice and rats at high oral doses, as well as vascular

congestion of the kidney and spleen with subchronic administration[2][3]. Therefore, it is

imperative to handle this compound with appropriate caution.

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray[1].

P264: Wash hands thoroughly after handling[1].
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P270: Do not eat, drink, or smoke when using this product[1].

P271: Use only outdoors or in a well-ventilated area[1].

P280: Wear protective gloves/protective clothing/eye protection/face protection[1].

Personal Protective Equipment (PPE)
Based on the more cautious hazard assessment, the following PPE is mandatory when

handling Pyridoxal isonicotinoyl hydrazone:

PPE Category Specification Rationale

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile rubber).

To prevent skin irritation and

absorption[1].

Eye/Face Protection

Safety glasses with side-

shields or goggles. A face

shield may be required for

splash hazards.

To protect against eye irritation

from dust or splashes[1].

Skin and Body Protection

Laboratory coat. Consider

additional protective clothing

for larger quantities.

To prevent skin contact and

contamination of personal

clothing[1].

Respiratory Protection

Use in a well-ventilated area. If

dust is generated, a NIOSH-

approved respirator is

recommended.

To prevent respiratory tract

irritation from inhalation of

dust[1].

Safe Handling and Storage
Operational Plan:

Preparation: Before handling, ensure all necessary PPE is readily available and in good

condition. Locate the nearest safety shower and eye wash station[1].

Handling:
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Handle in a well-ventilated area, preferably in a chemical fume hood, to minimize

inhalation exposure[1].

Avoid the formation of dust and aerosols[1].

Weigh and transfer the solid material carefully.

If preparing solutions, add the solid to the solvent slowly to avoid splashing.

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated place[1].

Protect from light[4].

First Aid Measures
Exposure Route First Aid Procedure

If Swallowed
Do NOT induce vomiting. Rinse mouth with

water and seek immediate medical attention[1].

If on Skin

Remove contaminated clothing and wash the

affected area with plenty of soap and water.

Seek medical attention if irritation persists[1].

If in Eyes

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing and seek immediate

medical attention[1].

If Inhaled

Move the person to fresh air and keep them in a

position comfortable for breathing. Seek medical

attention if respiratory symptoms develop[1].

Spill and Disposal Plan
Spill Response:

Evacuate personnel from the immediate area.
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Ensure adequate ventilation.

Wear full PPE as described above.

For solid spills, carefully sweep or vacuum the material, avoiding dust generation. Place in a

sealed container for disposal.

For liquid spills, absorb with an inert material (e.g., sand, vermiculite) and place in a sealed

container for disposal[1].

Clean the spill area thoroughly with a suitable solvent and then with soap and water.

Disposal Plan:

Dispose of Pyridoxal isonicotinoyl hydrazone and any contaminated materials in

accordance with local, state, and federal regulations[1].

Do not allow the chemical to enter drains or waterways[1].

Contaminated packaging should also be disposed of as chemical waste[1].

Toxicological Data Summary
Test Species Route LD50 Reference

Acute Toxicity Mouse Oral 4,500 mg/kg

Acute Toxicity Rat Oral 5 g/kg

Acute Toxicity Mouse Intraperitoneal 1 g/kg

Acute Toxicity Rat Intraperitoneal 1,100 mg/kg

Visual Workflow for Safe Handling
The following diagram outlines the essential steps for safely handling Pyridoxal isonicotinoyl
hydrazone in a laboratory setting.
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Safe Handling Workflow for Pyridoxal Isonicotinoyl Hydrazone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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